Cas no 186350-16-3 (1,4-Phthalazinedione, 6-(aminomethyl)-2,3-dihydro-)

• Product Name: 1,4-Phthalazinedione, 6-(aminomethyl)-2,3-dihydro-
• CAS No: 186350-16-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 1379716
• PubChem ID: 15388491
• Update Time: 2025-04-20

1,4-Phthalazinedione, 6-(aminomethyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione, 6-(aminomethyl)-2,3-dihydro-
• 6-(aminomethyl)-2,3-dihydrophthalazine-1,4-dione
• 6-aminomethylphthalazine-1,4(2h,3h)-dione
• DTXSID50572267
• 186350-16-3

• Inchi： 1S/C9H9N3O2/c10-4-5-1-2-6-7(3-5)9(14)12-11-8(6)13/h1-3H,4,10H2,(H,11,13)(H,12,14)
• InChI Key： WSPYANQWGSCNMN-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CN)C=CC=2C(NN1)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22